Cas no 1214336-30-7 (2-(2-Fluorophenyl)isonicotinaldehyde)

• Product Name: 2-(2-Fluorophenyl)isonicotinaldehyde
• CAS No: 1214336-30-7
• MF: C₁₂H₈FNO
• MW: 201.196426391602
• CID: 4909762
• Update Time: 2025-06-11

2-(2-Fluorophenyl)isonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(2-Fluorophenyl)isonicotinaldehyde

• Inchi： 1S/C12H8FNO/c13-11-4-2-1-3-10(11)12-7-9(8-15)5-6-14-12/h1-8H
• InChI Key： VDPJMOZDFORAEI-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C=C(C=O)C=CN=1

Computed Properties

• Exact Mass: 201.058992041 g/mol
• Monoisotopic Mass: 201.058992041 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 30
• Molecular Weight: 201.20

Additional information on 2-(2-Fluorophenyl)isonicotinaldehyde

2-(2-Fluorophenyl)isonicotinaldehyde: A Comprehensive Overview of CAS No. 1214336-30-7

2-(2-Fluorophenyl)isonicotinaldehyde (CAS No. 1214336-30-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This aldehyde derivative, characterized by its unique structural features, has shown promise in various applications, including the synthesis of bioactive molecules and the development of novel therapeutic agents.

The molecular formula of 2-(2-Fluorophenyl)isonicotinaldehyde is C₁₁H₈FNO, and it has a molecular weight of approximately 195.19 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its chemical structure consists of an isonicotinaldehyde moiety attached to a 2-fluorophenyl group, which imparts unique chemical and biological properties.

In recent years, 2-(2-Fluorophenyl)isonicotinaldehyde has been extensively studied for its potential as an intermediate in the synthesis of various bioactive compounds. One notable application is in the development of inhibitors for specific enzymes involved in disease pathways. For instance, researchers have explored its use in the synthesis of inhibitors for kinases, which are key targets in cancer therapy. The presence of the fluorine atom in the phenyl ring enhances the compound's lipophilicity and metabolic stability, making it an attractive scaffold for drug design.

Beyond its role as a synthetic intermediate, 2-(2-Fluorophenyl)isonicotinaldehyde has also shown potential as a lead compound in its own right. Studies have demonstrated its ability to modulate specific biological processes, such as inflammation and oxidative stress. For example, a recent study published in the Journal of Medicinal Chemistry reported that derivatives of 2-(2-Fluorophenyl)isonicotinaldehyde exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines in vitro.

The synthetic accessibility of 2-(2-Fluorophenyl)isonicotinaldehyde has further contributed to its popularity in medicinal chemistry. Several efficient synthetic routes have been developed to prepare this compound on both small and large scales. One common method involves the condensation of 2-fluorobenzaldehyde with isonicotinoyl chloride in the presence of a base such as triethylamine. This reaction typically yields high purity products with good yields, making it suitable for industrial-scale production.

In addition to its synthetic utility, 2-(2-Fluorophenyl)isonicotinaldehyde has been evaluated for its safety and toxicity profiles. Preclinical studies have shown that it exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. These findings support its potential for further development as a therapeutic agent or as a building block for more complex molecules.

The ongoing research on 2-(2-Fluorophenyl)isonicotinaldehyde continues to uncover new applications and insights into its biological activities. For instance, recent studies have explored its potential as a probe molecule for imaging applications due to its unique chemical properties and stability under various conditions. This versatility makes it an attractive candidate for multidisciplinary research efforts involving chemistry, biology, and materials science.

In conclusion, CAS No. 1214336-30-7, or 2-(2-Fluorophenyl)isonicotinaldehyde, is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable chemical properties make it an invaluable tool for the development of novel therapeutic agents and bioactive molecules. As research in this area continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the scientific community.